[1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate

• IUPAC Name: [1-[(2-methoxyphenyl)methyl]benzimidazol-2-yl]methyl cyclopropanecarboxylate
• InChI: InChI=1S/C20H20N2O3/c1-24-18-9-5-2-6-15(18)12-22-17-8-4-3-7-16(17)21-19(22)13-25-20(23)14-10-11-14/h2-9,14H,10-13H2,1H3
• InChI Key: DZKXKVZPMQRXIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C3=CC=CC=C3N=C2COC(=O)C4CC4
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

[1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biology.

Mechanism of Action

The mechanism of action of [1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate is not fully understood. However, it is believed to exert its antitumor effects by inhibiting the activity of certain enzymes involved in DNA replication and cell division. Additionally, it has been shown to inhibit the growth of certain bacteria and viruses by disrupting their cell membranes.
Biochemical and Physiological Effects
[1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and viruses. Additionally, it has been found to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of [1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate is its broad spectrum of activity against various types of cancer cells, bacteria, and viruses. Additionally, it has been found to have a low toxicity profile, making it a promising candidate for further research. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on [1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully elucidate its mechanism of action and to explore its potential applications in treating a wider range of diseases. Finally, there is a need for more comprehensive toxicity studies to ensure the safety of this compound for use in humans.
Conclusion
In conclusion, [1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate is a chemical compound that has shown promise in the field of scientific research. Its potential applications in medicine and biology, along with its low toxicity profile, make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and to explore its potential applications in treating a wider range of diseases.

Scientific Research Applications

[1-(2-methoxybenzyl)-1H-benzimidazol-2-yl]methyl cyclopropanecarboxylate has been extensively studied for its potential applications in the field of medicine and biology. It has been shown to possess antitumor, antimicrobial, and anti-inflammatory properties. Additionally, it has been found to exhibit activity against certain viral infections.